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Compound of Interest

Compound Name: N-Acetylneuraminic acid-13C-1

Cat. No.: B12398259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Acetylneuraminic acid-¹³C-1, a stable

isotope-labeled form of the most common sialic acid in mammals. This document details

commercially available sources, their respective purities, and key experimental applications,

with a focus on methodologies relevant to biomedical research and drug development.

N-Acetylneuraminic Acid-¹³C-1: Suppliers and Purity
N-Acetylneuraminic acid-¹³C-1 is available from several reputable suppliers, with purities

suitable for sensitive analytical techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy and mass spectrometry. The primary forms available include labeling at the C1

position ([1-¹³C]), at the first three carbons ([1,2,3-¹³C₃]), or on the acetyl group ([1-¹³C; acetyl]).

The choice of labeling position depends on the specific experimental goals.

Below is a summary of suppliers and the typical purities of their N-Acetylneuraminic acid-¹³C

labeled products.
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Supplier
Product
Name/Variant

Isotopic Purity Chemical Purity

Sigma-Aldrich

N-Acetyl-D-

neuraminic acid-1,2,3-

¹³C₃

≥99 atom % ¹³C ≥97% (CP)[1]

Omicron

Biochemicals, Inc.

N-acetyl-D-[1-

¹³C]neuraminic acid

High Purity (Specific

% not detailed)

High Purity (Specific

% not detailed)[2]

Omicron

Biochemicals, Inc.

N-[1-¹³C]acetyl-D-

neuraminic acid

High Purity (Specific

% not detailed)

High Purity (Specific

% not detailed)

Biosynth
N-Acetyl-D-[1-

¹³C]neuraminic acid
Not specified Not specified[3]

Pharmaffiliates
N-Acetyl-D-

Neuraminic Acid-¹³C
Not specified Not specified[4][5]

MedChemExpress
N-Acetylneuraminic

acid-¹³C-1
Not specified Not specified[6]

TCI Chemicals
N-Acetylneuraminic

Acid

Not applicable

(unlabeled)
>98.0%(T)(HPLC)

Selleck Chemicals
N-Acetylneuraminic

acid

Not applicable

(unlabeled)
99.82%[7]

Experimental Protocols and Applications
N-Acetylneuraminic acid-¹³C-1 is a powerful tool for investigating biological processes involving

sialic acids, from metabolic flux analysis to the structural characterization of glycoproteins.

Metabolic Labeling and Pathway Analysis
Stable isotope tracing using ¹³C-labeled N-Acetylneuraminic acid allows researchers to follow

its incorporation into glycoconjugates and monitor its metabolic fate within cellular systems.

This is particularly valuable in cancer research, where alterations in sialylation are a hallmark of

malignancy.[8]

Experimental Workflow: Tracing Sialic Acid Metabolism in Cancer Cells
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The following diagram outlines a typical workflow for a stable isotope tracing experiment using

N-Acetylneuraminic acid-¹³C-1 to investigate metabolic pathways in cancer cells.
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Workflow for metabolic tracing with N-Acetylneuraminic acid-¹³C-1.

NMR Spectroscopy for Structural Biology
¹³C-labeled N-Acetylneuraminic acid is instrumental in NMR-based studies to elucidate the

structure, dynamics, and interactions of sialylated glycoproteins. The ¹³C nucleus provides a

sensitive probe for characterizing the conformation of sialic acid linkages and their

environment.

Methodology: Enzymatic Labeling of Glycoproteins for NMR Analysis

This protocol describes the enzymatic addition of ¹³C-labeled N-Acetylneuraminic acid to a

glycoprotein for subsequent NMR analysis.[9][10][11][12]

Desialylation of the Glycoprotein: The target glycoprotein is first treated with a neuraminidase

to remove existing, unlabeled sialic acids.

Purification: The desialylated glycoprotein is purified to remove the neuraminidase. Affinity

chromatography is a common method.

Synthesis of ¹³C-CMP-NeuAc: The ¹³C-labeled N-Acetylneuraminic acid is enzymatically

converted to its activated form, CMP-N-acetylneuraminic acid (CMP-NeuAc), using CMP-

sialic acid synthetase.

Enzymatic Sialylation: The desialylated glycoprotein is incubated with the synthesized ¹³C-

CMP-NeuAc and a specific sialyltransferase (e.g., ST6Gal-I) to attach the ¹³C-labeled sialic

acid to the terminal galactose residues of the glycans.

NMR Sample Preparation and Analysis: The resulting ¹³C-sialylated glycoprotein is purified

and prepared for NMR analysis. A variety of 1D and 2D NMR experiments, such as ¹H-¹³C

HSQC, can then be performed to probe the structure and dynamics of the labeled sialic acid

residues.[13][14]

Experimental Protocol: 1D ¹³C{¹H} NMR Spectroscopy
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A study analyzing aqueous solutions of ¹³C-labeled N-acetyl-neuraminic acid utilized the

following NMR parameters:

Spectrometer: Varian UnityPlus 600-MHz FT-NMR spectrometer operating at 150.856 MHz

for ¹³C.

Probe: 3-mm ¹³C/¹H microprobe.

Spectral Window: 36,496 Hz.

Recycle Time: 27.75 seconds.[4]

Sialic Acid Metabolism Signaling Pathway
N-Acetylneuraminic acid is a key molecule in the sialic acid metabolic pathway. Understanding

this pathway is crucial for interpreting data from metabolic labeling experiments. The diagram

below illustrates the main steps in the biosynthesis, activation, and transfer of N-

Acetylneuraminic acid in mammalian cells.[1][6][15][16][17]
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Overview of the mammalian sialic acid metabolic pathway.
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Conclusion
N-Acetylneuraminic acid-¹³C-1 is an indispensable tool for researchers in glycobiology, drug

development, and related fields. Its use in stable isotope tracing provides critical insights into

metabolic pathways, while its application in NMR spectroscopy enables detailed structural

analysis of glycoproteins. The availability of high-purity labeled compounds from various

commercial sources facilitates the adoption of these advanced techniques. This guide serves

as a foundational resource for the effective utilization of N-Acetylneuraminic acid-¹³C-1 in

scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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